4-Methylthio-N-(3,4,5-trimethoxybenzyl)aniline Hydrochloride

• CAS No.: 151222-04-7
• Molecular Formula: C17H22ClNO3S
• Molecular Weight: 355.9 g/mol
• IUPAC Name: 4-methylsulfanyl-N-[(3,4,5-trimethoxyphenyl)methyl]aniline;hydrochloride
• InChI: InChI=1S/C17H21NO3S.ClH/c1-19-15-9-12(10-16(20-2)17(15)21-3)11-18-13-5-7-14(22-4)8-6-13;/h5-10,18H,11H2,1-4H3;1H
• InChI Key: BIZKSGXADYRVJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CNC2=CC=C(C=C2)SC.Cl

Description

4-Methylthio-N-(3,4,5-trimethoxybenzyl)aniline Hydrochloride is a useful research compound. Its molecular formula is C17H22ClNO3S and its molecular weight is 355.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

From 109e (3.0 g, 9.4 mmol), a similar procedure as described for 110a gave 110e (1.80 g, 53.9%) as yellow crystals: mp 194°-6° C. after recrystallization from ethanol:methanol:water. 1H NMR (200 MHz, DMSO-d6) δ7.23 (d, J=8 Hz, 2H), 7.07 (d, J=8 Hz, 2H), 6.83 (s, 2H), 4.30 (s, 2H), 3.73 (s, 6H), 3.62 (s, 3H), 3.62 (s, 3H), 2.40 (s, 3H). Anal (C17H22ClNO3S) C, H, N.